Cas no 2229615-94-3 ((1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentyl)methanamine)

• Product Name: (1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentyl)methanamine
• CAS No: 2229615-94-3
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6080523
• PubChem ID: 165710041
• Update Time: 2025-07-16

(1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentyl)methanamine
• EN300-1820079
• 2229615-94-3
• (1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentyl)methanamine

• Inchi： 1S/C13H21N/c14-9-13(5-1-2-6-13)12-8-10-3-4-11(12)7-10/h3-4,10-12H,1-2,5-9,14H2
• InChI Key： FICCVBXUBJQSQO-UHFFFAOYSA-N
• SMILES： NCC1(CCCC1)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (1-{bicyclo2.2.1hept-5-en-2-yl}cyclopentyl)methanamine

Recent Advances in the Study of (1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentyl)methanamine (CAS: 2229615-94-3)

The compound (1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentyl)methanamine (CAS: 2229615-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key breakthroughs in the synthesis of (1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentyl)methanamine involves the use of enantioselective catalytic methods, which have improved the yield and purity of the compound. Researchers have reported a novel palladium-catalyzed cyclization reaction that efficiently constructs the bicyclic framework, enabling scalable production for further biological evaluation. These advancements address previous challenges in the stereoselective synthesis of such complex structures.

Pharmacological studies have revealed that (1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentyl)methanamine exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection, pain modulation, and cancer therapy. In vitro assays demonstrated its ability to modulate intracellular calcium signaling, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary in vivo studies in rodent models have shown neuroprotective effects without significant adverse effects, highlighting its therapeutic potential.

Further investigations into the structure-activity relationship (SAR) of this compound have identified key modifications that enhance its selectivity and potency. For instance, the introduction of electron-withdrawing groups on the cyclopentyl ring has been shown to improve binding affinity to sigma receptors while reducing off-target interactions. These findings provide a foundation for the design of next-generation derivatives with optimized pharmacokinetic and pharmacodynamic profiles.

In the context of drug development, (1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentyl)methanamine has been explored as a potential candidate for treating neuropathic pain and psychiatric disorders. Its ability to cross the blood-brain barrier (BBB) and exhibit favorable bioavailability in preclinical models makes it a promising lead compound. Collaborative efforts between academic and industrial researchers are underway to advance this molecule into clinical trials, with a focus on optimizing its safety and efficacy profiles.

In conclusion, the recent progress in the study of (1-{bicyclo[2.2.1]hept-5-en-2-yl}cyclopentyl)methanamine (CAS: 2229615-94-3) underscores its potential as a versatile scaffold for therapeutic development. Ongoing research aims to elucidate its mechanisms of action, refine its synthetic routes, and explore its applications in diverse medical fields. These efforts position this compound as a valuable asset in the pursuit of innovative treatments for CNS-related conditions and beyond.